2-[3-(2-fluorophenyl)-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridin-5-yl]-1-(2-furyl)-2-oxoethanone

• IUPAC Name: 1-[3-(2-fluorophenyl)-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridin-5-yl]-2-(furan-2-yl)ethane-1,2-dione
• InChI: InChI=1S/C18H14FN3O3/c19-13-5-2-1-4-11(13)16-12-10-22(8-7-14(12)20-21-16)18(24)17(23)15-6-3-9-25-15/h1-6,9H,7-8,10H2,(H,20,21)
• InChI Key: BVRMBJIJOYIDSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NN=C2C3=CC=CC=C3F)C(=O)C(=O)C4=CC=CO4
• Molecular Formula: C18H14FN3O3
• Molecular Weight: 339.3 g/mol

Description

The compound belongs to a class of molecules that exhibit a wide range of biological and chemical properties, making them subjects of interest in synthetic and medicinal chemistry. These molecules often feature a pyrazolo[4,3-c]pyridine core, which is known for its potential in creating compounds with significant pharmacological activities.

Synthesis Analysis

The synthesis of closely related tetrahydro-1H-pyrazolo[4,3-c]pyridines involves multiple steps, starting from basic aromatic compounds and undergoing cyclization, substitution, and functionalization reactions. The process focuses on building the complex pyrazolo[4,3-c]pyridine system and introducing functional groups at strategic positions to achieve the desired molecular structure (Sagar et al., 2017).

Molecular Structure Analysis

Molecular conformation studies of similar compounds have shown that the reduced pyridine ring adopts a half-chair conformation. The spatial arrangement of substituents, like the methylsulfonyl group, influences the overall molecular shape, impacting the compound's physical and chemical properties. These conformations are crucial for understanding the compound's interaction with biological targets (Sagar et al., 2017).

Chemical Reactions and Properties

The reactivity of such compounds is significantly influenced by their functional groups. The presence of a fluorophenyl group, for instance, can impact the molecule's electron distribution, affecting its reactivity towards nucleophilic and electrophilic agents. Chemical reactions involving these compounds often include substitutions and additions, particularly at the reactive centers created by the oxoethanone and furyl groups.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are determined by the compound's molecular structure. For example, the introduction of fluorine atoms can enhance the compound's metabolic stability and affect its solubility in organic solvents. X-ray crystallography of related structures reveals detailed insights into the compound's solid-state conformation, facilitating the prediction of its physical characteristics (Sagar et al., 2017).